2-[(3-Chlorophenyl)sulfanyl]-4-[3-(trifluoromethyl)phenyl]nicotinonitrile

• IUPAC Name: 2-(3-chlorophenyl)sulfanyl-4-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H10ClF3N2S/c20-14-5-2-6-15(10-14)26-18-17(11-24)16(7-8-25-18)12-3-1-4-13(9-12)19(21,22)23/h1-10H
• InChI Key: TULSIVHDYDXDOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=C(C(=NC=C2)SC3=CC(=CC=C3)Cl)C#N
• Molecular Formula: C19H10ClF3N2S
• Molecular Weight: 390.8 g/mol

Description

2-[(3-Chlorophenyl)sulfanyl]-4-[3-(trifluoromethyl)phenyl]nicotinonitrile is a chemical compound with the molecular formula C19H10ClF3N2S and a molecular weight of 390.81. It is offered by various chemical suppliers.

Physical And Chemical Properties Analysis

Detailed physical and chemical properties of this compound, such as melting point, boiling point, solubility, etc., are not available in the searched resources. For comprehensive data, Material Safety Data Sheet (MSDS) or similar resources would be needed.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• The compound and its derivatives show significant antimicrobial activity against various bacteria and fungi. This was demonstrated in a study synthesizing similar compounds with antimicrobial testing (J. V. Guna, V. N. Bhadani, H. D. Purohit, & D. M. Purohit, 2015).

Chemical Synthesis and Molecular Structure

• The compound is part of a class of chemicals that can undergo specific types of chemical reactions, like 1,3-dipolar cycloaddition, contributing to the synthesis of various heterocyclic structures (A. Damas, R. Gould, M. Harding, R. Paton, J. Ross, & J. Crosby, 1981).

Material Science Applications

• Derivatives of this compound have been used in the development of transparent polyimides with high refractive indices and small birefringences, beneficial in material sciences (P. Tapaswi, Myeon-Cheon Choi, Keuk-Min Jeong, S. Ando, & C. Ha, 2015).

Anti-Inflammatory Applications

• Some derivatives of the compound have shown potential anti-inflammatory effects, as explored in pharmaceutical chemistry (N. Karande & L. Rathi, 2017).

Antimicrobial Agents for Industrial Use

• The compound's derivatives were also synthesized for use as biocidal agents in the plastic industry, showing antimicrobial properties (A. Zaiton, Y. Assem, Amany T. Arafa, A. Momen, & S. A. Said, 2018).

Pharmacological Effects

• It has been used in the synthesis of new heterocyclic compounds containing a coumarin ring and evaluated for pharmacological effects (R. Fikry, N. Ismail, M. El-Garby, Enaiat M. Kamel, & A. Deeb, 2015).

Synthesis of Novel Compounds

• The compound is involved in the synthesis of novel compounds and their characterization in terms of molecular structure and other spectroscopic properties (Y. Mabkhot, Fahad D. Aldawsari, S. Al-showiman, A. Barakat, S. Soliman, M. Choudhary, S. Yousuf, T. Ben Hadda, & Mohammad S. Mubarak, 2016).

Safety and Hazards

Specific safety and hazard information for this compound is not available from the searched resources. Typically, this information can be found in the compound’s Material Safety Data Sheet (MSDS), which should be provided by the manufacturer or supplier.

Future Directions

The future directions for the use and study of this compound would depend on its properties and potential applications. Given the interest in trifluoromethyl-containing compounds in pharmaceutical and agrochemical products, it’s possible that this compound could have interesting applications in these areas.